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Compound of Interest

Compound Name: 4-Acetamidobenzyl alcohol

Cat. No.: B098621

Introduction: A Versatile Building Block in Modern
Chemistry

4-Acetamidobenzyl alcohol, also known as N-[4-(hydroxymethyl)phenyllacetamide, is a para-
substituted aromatic compound that has emerged as a crucial intermediate in various fields of
chemical synthesis, most notably in pharmaceutical and materials science.[1][2] ItS unique
bifunctional nature, possessing both a primary alcohol and an acetamido group, allows for a
wide range of chemical transformations, making it a valuable building block for the synthesis of
complex organic molecules.[1] This guide provides a comprehensive technical overview of the
chemical properties, synthesis, reactivity, and applications of 4-Acetamidobenzyl alcohol,
tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Properties

4-Acetamidobenzyl alcohol typically appears as an off-white to pale yellow solid, a physical
characteristic that makes it stable and easy to handle in a laboratory setting.[1][3] A high purity
of 299.0% is often required for its applications in sensitive synthetic pathways.[1][3]

Core Chemical and Physical Data

A summary of the key physicochemical properties of 4-Acetamidobenzyl alcohol is presented
in the table below for quick reference.
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Property Value Source(s)
CAS Number 16375-88-5 [4][5]
Molecular Formula CoH11NO:2 [41[5]
Molecular Weight 165.19 g/mol [5][6]

Off-white to pale yellow
Appearance _ [1][2]
solid/powder

Melting Point 118-126 °C [21[4]117]
N-[4-

IUPAC Name (hydroxymethyl)phenyllacetami  [4][5]
de

SMILES CC(=O)NC1=CcC=C(CO)C=C1 [4][5]
XEYORFKUJZEQCH-

InChl Key [4115]

UHFFFAOYSA-N

Spectroscopic Characterization: Unveiling the Molecular
Structure

Spectroscopic analysis is fundamental to confirming the identity and purity of 4-
Acetamidobenzyl alcohol. The following sections detail the expected spectral data.

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy is a powerful tool for elucidating
the structure of organic molecules. The *H NMR spectrum of 4-Acetamidobenzyl alcohol in
DMSO-de exhibits characteristic signals that correspond to the different types of protons in the
molecule.[8][9]

e 0 2.0 (s, 3H): This singlet corresponds to the three protons of the acetyl methyl group (-
COCHs3).

e 0 4.5 (d, 2H): The two protons of the benzylic methylene group (-CH20H) appear as a
doublet.

e 0 5.2 (t, 1H): The proton of the hydroxyl group (-OH) appears as a triplet.
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e 07.25(d, 2H) & 7.55 (d, 2H): These two doublets represent the four protons on the para-
substituted benzene ring.

e 0 9.95 (s, 1H): This singlet corresponds to the proton of the amide group (-NH-).

Infrared (IR) spectroscopy provides valuable information about the functional groups present in
a molecule.[10] The IR spectrum of 4-Acetamidobenzyl alcohol will show characteristic
absorption bands for the O-H, N-H, C=0, and C-O bonds.[5][11]

e ~3400-3200 cm~1 (broad): O-H stretching vibration of the alcohol group, often broadened
due to hydrogen bonding.[11]

e ~3300 cm~% N-H stretching vibration of the amide group.

¢ ~1660 cm~1: C=0 stretching vibration (Amide | band).

e ~1540 cm~1: N-H bending vibration (Amide Il band).

e ~1050 cm~1: C-O stretching vibration of the primary alcohol.

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, which helps in determining the molecular weight and elucidating the structure.[12]
For 4-Acetamidobenzyl alcohol (MW = 165.19), the molecular ion peak [M]* would be
observed at m/z 165. Key fragmentation patterns for alcohols include alpha-cleavage and
dehydration (loss of water, M-18).[13][14]

Synthesis and Purification: A Practical Approach

A common and efficient method for the synthesis of 4-Acetamidobenzyl alcohol is the
reduction of 4-Acetamidobenzaldehyde.[8][9] This transformation is typically achieved using a
mild reducing agent such as sodium borohydride (NaBHa).

Experimental Protocol: Reduction of 4-
Acetamidobenzaldehyde

This protocol is based on established laboratory procedures.[3][9]

Materials:
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e 4-Acetamidobenzaldehyde

e Methanol

e Sodium borohydride (NaBHa4)

o Ethyl acetate

o Water

e Brine

e Anhydrous sodium sulfate

¢ Round-bottomed flask

e Magnetic stirrer

e Rotary evaporator

e Separatory funnel

Procedure:

o Dissolution: Dissolve 4-Acetamidobenzaldehyde (1 equivalent) in methanol in a round-
bottomed flask at room temperature.

e Reduction: To the stirring solution, add sodium borohydride (a slight molar excess) portion-
wise. The choice of NaBHa is critical here; it is a selective reducing agent that will reduce the
aldehyde to an alcohol without affecting the amide functionality.

o Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC), eluting with a mixture of
hexane and ethyl acetate (e.g., 4:1). The reaction is complete when the starting aldehyde
spot is no longer visible.

e Workup:
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o Concentrate the reaction mixture using a rotary evaporator to remove the methanol.

o Partition the residue between water and ethyl acetate. The product will preferentially
dissolve in the organic layer.

o Extract the aqueous layer multiple times with ethyl acetate to ensure complete recovery of
the product.

o Combine the organic layers and wash with brine. This step helps to remove any remaining
water and inorganic salts.

o Dry the organic layer over anhydrous sodium sulfate.

« |solation: Filter off the drying agent and remove the solvent under reduced pressure to yield
the crude product.

 Purification: The resulting solid can be further purified by recrystallization or column
chromatography if necessary to achieve high purity.

Causality in Experimental Design

The choice of methanol as a solvent is due to its ability to dissolve both the starting material
and the sodium borohydride. The portion-wise addition of NaBHa helps to control the reaction
rate and prevent excessive foaming. The aqueous workup is essential to remove any
unreacted borohydride and inorganic byproducts.

Reaction Complete _ [ Aqueous Workup Purification 4-Acetamidobenzyl
(EtOACc/H20) (Recrystallization) alcohol

Monitor by TLC

4-Acetamidobenzaldehyde irring Add NaBHa
in Methanol (Reduction)

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Acetamidobenzyl alcohol.

Chemical Reactivity and Potential Transformations
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The presence of both a primary alcohol and an acetamido group on the benzene ring makes 4-
Acetamidobenzyl alcohol a versatile substrate for a variety of chemical reactions.[1]

e Reactions of the Hydroxyl Group: The primary alcohol functionality can undergo:

o Esterification: Reaction with carboxylic acids or their derivatives (e.g., acid chlorides,
anhydrides) to form esters.

o Etherification: Reaction with alkyl halides or other electrophiles under basic conditions to
form ethers.

o Oxidation: Selective oxidation to the corresponding aldehyde (4-Acetamidobenzaldehyde)
or further to the carboxylic acid (4-Acetamidobenzoic acid) using appropriate oxidizing
agents.

o Conversion to Alkyl Halides: Reaction with reagents like SOCI2 or PBrs to replace the
hydroxyl group with a halogen.[15]

e Reactions involving the Aromatic Ring: The acetamido group is an activating, ortho-, para-
directing group. However, the para position is already substituted. Therefore, electrophilic
aromatic substitution reactions would be directed to the ortho positions relative to the
acetamido group.

o Reactions of the Amide Group: The amide bond is generally stable but can be hydrolyzed
under acidic or basic conditions to yield 4-aminobenzyl alcohol.
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Caption: Key chemical transformations of 4-Acetamidobenzyl alcohol.

Applications in Research and Development

4-Acetamidobenzyl alcohol serves as a key intermediate in several areas of research and
industrial applications.

e Pharmaceutical Development: It is an important building block in the synthesis of various
active pharmaceutical ingredients (APIs), including analgesics and anti-inflammatory drugs.
[2][16] Its structure is a precursor to more complex molecules with potential therapeutic
activities.

o Cosmetic Formulations: In the cosmetics industry, it is utilized in skincare products for its
moisturizing properties, contributing to improved skin hydration and texture.[16]

e Polymer Chemistry: This compound acts as a monomer or a building block in the production
of specialty polymers, which can enhance the performance characteristics of materials.[2]
[16]

o Biochemical Research: Researchers use 4-Acetamidobenzyl alcohol in studies related to
enzyme inhibition and protein interactions.[16] It is also identified as a metabolite of a
blocked chloramphenicol producer, making it useful in metabolic studies.[8]
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Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-
Acetamidobenzyl alcohol. It is known to cause skin and serious eye irritation and may cause
respiratory irritation.[6][17]

Recommended Handling Procedures:
e Use in a well-ventilated area, preferably under a fume hood.[18]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[19]

e Avoid breathing dust, fumes, or vapors.

e Wash hands thoroughly after handling.[19]

e Store in a cool, dry place away from incompatible materials and sources of ignition.[18]
First Aid Measures:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[20]

 In case of skin contact: Wash off with soap and plenty of water. Get medical attention if
irritation develops and persists.[20]

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[20]

« |f swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Conclusion

4-Acetamidobenzyl alcohol is a highly versatile and valuable chemical intermediate with a
broad spectrum of applications. Its bifunctional nature allows for a diverse range of chemical
modifications, making it an essential tool for synthetic chemists in academia and industry. A
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thorough understanding of its chemical properties, reactivity, and safe handling is paramount to
unlocking its full potential in the development of novel pharmaceuticals, advanced materials,
and other innovative chemical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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